Electrocatalytic water splitting is a promising solution to resolve the global energy crisis. Tuning the morphology and elemental composition is a crucial aspect in designing highly-efficient nanomaterials based electrocatalyst for water splitting. Herein, green synthesis using phytochemicals from aloe vera leaves extract was employed to hydrothermally synthesize copper oxide/cobalt oxide nanostructures on nickel foam. The reaction medium was performed in presence of mineralizers of different pH; hydrochloric acid (HCl), citric acid (CA), urea, diethyl amine (DEA) and sodium hydroxide (NaOH) to produce five different compositions of copper oxide/cobalt oxide on nickel foam. Based on FESEM and EDS analysis, it was verified that the plant mediated hydrothermal process yielded interesting morphologies and the elemental composition of the synthesized metal oxide nanostructures distinctly varied with effect to the different mineralizers used. Use of acidic mineralizers such as hydrochloric acid and citric acid favoured formation of copper oxide whereas basic mineralizers such as urea, diethyl amine and sodium hydroxide favoured formation of cobalt oxide. The green synthesis of metal oxide electrode in presence of urea exhibits the best OER electrocatalytic performance with an overpotential of 390 mV, and 453 mV for a current density of 50 mA cm−2 and 100 mA cm−2 respectively. The sample also exhibited sustained stability over 70 h, hence proving that the proposed electrode can serve as an efficient catalyst for electrocatalytic OER.

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Alkaline water electrolysis is a central technology to produce large-scale green hydrogen, a zero-emission energy carrier. Great progress has been made on electrocatalyst development for alkaline water electrolysis, but the performance is still limited at industrial scale ampere-level current densities. In this review, we summarize the criteria required for the development of electrocatalysts for alkaline water electrolysis at ampere-level current densities, in terms of both activity and stability. The operation parameters needed to be noted when performing water electrolysis at ampere-level current densities conditions are discussed. In addition, the current challenges and future perspectives on the design of efficient and durable electrocatalysts performing at ampere-level current densities are highlighted.

Structural modulation of earth-abundant metal-based materials is essential for sustainable renewable energy technology progress. Herein, we report a simple solvothermal synthesis of boron-(B)-doped carbon-based CoMoO4/CoMoB (CoMo@BC) nanocomposite to serve as a bi-functional electrocatalyst for overall water splitting. The resulting CoMo@BC catalyst achieved 10 mA cm−2 of current density at low overpotential of 167 and 279 mV for the hydrogen evolution reaction (HER) and oxygen evolution reaction (OER), respectively, in 1.0 M KOH with robust stability over 100 h. The CoMo@BC sample serves as a cathode, and the anode requires 1.650 V to attain 10 mA cm−2 of current density in 1.0 M KOH for overall water splitting. Results reveal that incorporating boron into the carbon matrix demonstrates a high degree of modulation of their electronic structure, resulting in improved electric-conductivity and the construction of abundant electrochemical active-sites. This study presents a well-arranged nanoarchitecture and a simple fabrication strategy for efficient water-splitting electrocatalysts.

Photocatalysis technology can efficiently produce hydrogen, which is essential for the sustainable development of clean energy. Herein, molybdenum sulfide/carbon nanotubes/cadmium sulfide (MoS2/CNTs/CdS) ternary composites are designed as catalysts to obtain an efficient photocatalytic hydrogen production system. In particular, the in-situ growth of CdS on the surface of MoS2/CNTs improves the dispersion of CdS nanoparticles, reduces the size of CdS particles, and increases the active site of photocatalytic reaction. A built-in electric field is formed between the interface between CdS and MoS2, which causes photogenerated electrons in conduction band (CB) of CdS and photogenerated holes in valence band (VB) of MoS2 to move in Z-type conduction mechanism. The excellent charge-conducting ability of CNTs reduces the recombination of photogenerated electrons and holes in CdS, further improving the hydrogen production efficiency and the stability of photocatalytic performance. Experiments showed that MoS2/CNTs/CdS (15%) have the highest hydrogen production rate (101.18 mmol h−1 g−1), which was 253 times higher than that of pure CdS. This study is expected to provide new ideas for the design and preparation of ternary hybrid photocatalysts for hydrogen production by photolysis of water.

Oxygen evolution reaction (OER) electrocatalysts are promised to be extremely important in hydrogen generation of water electrolysis as one of the renewable energy technologies. However, low efficiency and high cost are two crucial barriers that hinder its development and application. Herein, we developed highly efficient NiFe-based self-supported electrocatalysts by a facile two-step electrodeposition method focusing on the porosification of a nickel foam (NF) substrate. The porous nickel layer (PN/NF) formed in the first step by dynamic hydrogen bubble template electrodeposition proved to be effective in facilitating the mass transfer process, and the following second step of nickel-iron deposition (NiFe/PN/NF) continued to increase the intrinsic catalytic activity, with the two synergistically contributing to the excellent OER performance. As an oxygen evolution electrode, it exhibits high catalytic activity in alkaline water electrolysis, which requires only an overpotential of 211 mV to promote the oxidation reaction of water. The overpotentials for the OER at 100, 500 and 750 mA cm−2 are as low as 244, 297 and 326 mV in 1 M KOH, respectively. In 6 M KOH, the overpotentials for driving electrolytic oxygen production at 100, 500, 750 and 1000 mA cm−2 are even lowered spectacularly to 133 mV, 178 mV, 193 mV and 208 mV, respectively. In particular, the catalyst showed a catalytic stability of more than 40 h at a current density of 500 mA cm−2, which presents it as a highly promising candidate for future large-scale industrial applications.

Layered double hydroxides (LDHs) are among the most important materials considered in the redox reaction of water electrolysis. In this study, a new LDH containing Ni and Bi in the cationic layers was synthesized through a solvothermal method. The physicochemical characteristics of the synthesized LDH were investigated using various techniques such as XRD, FE-SEM, EDX, BET, FT-IR, and Raman. The efficiency of the NiBi-LDH catalyst supported on nickel foam (NB/NF) was evaluated for the Hydrogen Evolution Reaction (HER) and Oxygen Evolution Reaction (OER). To improve the overall water-splitting performance of the synthesized LDH, it was modified with NiMoO4 (NMO). The electrochemical activity, kinetics, mechanism, and stability of the modified samples were studied using various techniques such as cyclic voltammetry (CV), linear sweep voltammetry (LSV), electrochemical impedance spectroscopy (EIS), and chronopotentiometry. The electrochemical results showed that the NB/NF catalyst had overpotentials of 202 and 264 mV for HER and OER, respectively. However, the addition of NMO to the NB/NF catalyst resulted in a significant improvement in the overall performance, with a small overpotential of only 84 and 160 mV (at 10 mA cm−2) for HER and OER, respectively, and a very small Tafel slope of 45.7 and 74.9 mV.dec−1. The potential for overall water-splitting was found to be 1.424 V. The NB-NMO/NF catalyst demonstrated excellent kinetics, stability, and durability.

Hydrogen is increasingly recognized as the most significant alternative solution for reducing global greenhouse gas emissions in maritime transportation. In particular, solid-state sodium borohydride (NaBH4) with its high hydrogen storage density stands out as the preferred choice due to its higher efficiency and improved safety. In present study, a surfactant-stabilized CoB catalyst was used in order to improve the hydrolysis performance of NaBH4. For this reason, the effects of Triton X-100, used as a surfactant in different quantities, on the hydrogen generation rate were tested. To characterize the prepared samples, several analytical techniques were employed, including field emission scanning electron microscopy (FE-SEM), Fourier-transform infrared spectroscopy (FT-IR), Mastersizer analysis, X-ray diffraction (XRD), and Brunauer-Emmett-Teller (BET) analysis. According to findings, 40.2% faster hydrogen generation rate is obtained with CoB-Triton 150 contrary to CoB catalyst. The optimum concentrations are found as 5% NaOH and 5% NaBH4 and activation energy is 44.21 kj/mol for developed CoB-Triton 150 catalyst. Last of all, fuel cell performances show that the produced hydrogen from hydrolysis reaction through CoB-Triton 150 catalyst has nearly same fuel cell performance compared to industrial pure hydrogen. Consequently, Triton X-100 is a good candidate to improve the hydrolysis performance of NaBH4 and needs further research.

With the growing demand for green technologies, hydrogen energy devices, such as Proton Exchange Membrane (PEM) fuel cells and water electrolysers, have received accelerated developments. However, the materials and manufacturing cost of these technologies are still relatively expensive which impedes their widespread commercialization. Additive Manufacturing (AM), commonly termed 3D Printing (3DP), with its advanced capabilities, could be a potential pathway to solve the fabrication challenges of PEM parts. Herein, in this paper, the research studies on the novel AM fabrication methods of PEM components are thoroughly reviewed and analysed. The key performance properties, such as corrosion and hydrogen embrittlement resistance, of the additively manufactured materials in the PEM working environment are discussed to emphasise their reliability for the PEM systems. Additionally, the major challenges and required future developments of AM technologies to unlock their full potential for PEM fabrication are identified. This paper provides insights from the latest research developments on the significance of advanced manufacturing technologies in developing sustainable energy systems to address the global energy challenges and climate change effects.

In this work, a dynamic 2D heterogeneous model for catalytic hydrogen production by biogas steam reforming process was developed, considering both the macroscale and the microscale of the system. The partial differential equations (which describe mass and energy balances) of the mathematical model, have been converted into total differential equations, by spatial discretization and implemented in Matlab/Simulink for process simulation. Based on simulation results, the profiles for mass and concentration of the reactants and products were obtained. The developed model has been validated with available literature data. For the conversion of methane, it predicted 72.43% and for the hydrogen percentage on the dry basis, it gave the value of 72.72%. In this study, a special emphasis was placed on highlighting the influence of a high content of carbon dioxide in biogas on the size of the reactor. The developed model is used to study the effects of step and ramp flow inputs disturbances for the methane conversion and hydrogen percentage on the dry basis and to observe how the reactor design parameters change when the CO2 concentration in the feed flow increases. Furthermore, the developed model for biogas reforming was integrated in a green hydrogen plant with CO2 capture feature for overall performance evaluation (e.g., energy efficiency, CO2 capture rate etc.). The decarbonized green hydrogen plant has promising performance indicators (high overall energy efficiency of 54.5% and a high CO2 capture rate 70%).